Cas no 1415555-92-8 (2-Thia-6-azaspiro[3.3]heptane 2,2-dioxide oxalate)

• Product Name: 2-Thia-6-azaspiro[3.3]heptane 2,2-dioxide oxalate
• CAS No: 1415555-92-8
• MF: C₇H₁₁NO₆S
• MW: 237.23034119606
• CID: 4597520
• PubChem ID: 121303357
• Update Time: 2024-11-06

2-Thia-6-azaspiro[3.3]heptane 2,2-dioxide oxalate Chemical and Physical Properties

Names and Identifiers

• 2-Thia-6-azaspiro[3.3]heptane 2,2-dioxide oxalate
• 2-thia-6-aza-spiro[3.3]heptane 2,2-dioxide oxalate
• 1415555-92-8
• NSQRRRPOCBOGLY-UHFFFAOYSA-N
• SCHEMBL17711465

• Inchi： 1S/C5H9NO2S.C2H2O4/c7-9(8)3-5(4-9)1-6-2-5;3-1(4)2(5)6/h6H,1-4H2;(H,3,4)(H,5,6)
• InChI Key： NSQRRRPOCBOGLY-UHFFFAOYSA-N
• SMILES： C(=O)(O)C(=O)O.O=S1(CC2(CNC2)C1)=O

Computed Properties

• Exact Mass: 237.03070824g/mol
• Monoisotopic Mass: 237.03070824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 279
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 129Ų